{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine

Specification

• CAS No.: 790263-59-1
• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71
• IUPAC Name: N-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]propan-2-amine
• Standard InChI: InChI=1S/C12H14ClN3O/c1-8(2)14-7-11-15-16-12(17-11)9-3-5-10(13)6-4-9/h3-6,8,14H,7H2,1-2H3
• Standard InChI Key: XAUJKMDBSWUKHM-UHFFFAOYSA-N
• SMILES: CC(C)NCC1=NN=C(O1)C2=CC=C(C=C2)Cl

Introduction

Chemical Structure and Physicochemical Properties

The molecular structure of {[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine consists of a 1,3,4-oxadiazole core substituted at the 5-position with a 4-chlorophenyl group and at the 2-position with a methyl-propan-2-ylamine moiety. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, contributes to the compound's electron-deficient nature, enhancing its ability to participate in hydrogen bonding and π-π stacking interactions.

Key physicochemical properties include:

• Molecular Formula: C₁₂H₁₃ClN₃O

• Molecular Weight: 250.71 g/mol

• Solubility: Moderate solubility in polar aprotic solvents (e.g., dimethyl sulfoxide) due to the chlorophenyl group’s hydrophobic effects and the amine’s hydrophilic nature.

The chlorine atom at the para position of the phenyl ring increases lipophilicity, potentially improving membrane permeability and bioavailability. The isopropylamine side chain introduces steric bulk, which may influence binding affinity to biological targets.

Synthesis and Characterization

Synthetic Pathways

The synthesis of 1,3,4-oxadiazole derivatives typically involves cyclization reactions. For analogs such as N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propan-2-amine, a common method involves refluxing a hydrazide precursor with carbon disulfide in ethanol, followed by cyclization under acidic conditions. For example:

• Hydrazide Formation: Reacting carboxylic acid derivatives with hydrazine hydrate yields the corresponding hydrazide.

• Cyclization: Treating the hydrazide with carbon disulfide and potassium hydroxide generates a dithiocarbazate intermediate, which cyclizes to form the oxadiazole ring upon acidification.

While specific details for {[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine are scarce, its synthesis likely follows similar steps, substituting 4-chlorobenzoic acid as the starting material to introduce the chlorophenyl group.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR): ¹H-NMR spectra of analogous compounds show distinct signals for aromatic protons (δ 6.5–7.5 ppm), methyl groups in the isopropylamine moiety (δ 1.0–1.2 ppm), and oxadiazole-linked methylene protons (δ 3.8–4.2 ppm).

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 250.71, consistent with the molecular formula.

Biological Activities

Antimicrobial Activity

Oxadiazole derivatives exhibit broad-spectrum antimicrobial properties. For instance, N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propan-2-amine demonstrates significant activity against Staphylococcus aureus (MIC = 8 µg/mL) and Candida albicans (MIC = 16 µg/mL). The chlorophenyl variant is expected to show enhanced potency due to the electron-withdrawing chlorine atom, which increases membrane disruption capabilities.

Antioxidant Properties

Oxadiazoles with electron-donating substituents, such as hydroxyl or amino groups, exhibit radical scavenging activity. In DPPH assays, 1-(5-chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one showed 1.5-fold higher activity than ascorbic acid. While data for {[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine are lacking, its chloro-substituted aromatic ring may synergize with the oxadiazole core to neutralize reactive oxygen species.

Pharmacological Applications

Mechanism of Action

The oxadiazole ring interacts with microbial enzymes (e.g., dihydrofolate reductase) through hydrogen bonding, disrupting folate synthesis. In cancer cells, it intercalates into DNA, causing strand breaks and cell cycle arrest.

Drug Development Prospects

Structural modifications, such as introducing sulfonamide or thiourea groups, could enhance target selectivity. For example, replacing the isopropylamine with a piperazine moiety improved solubility in a related compound by 40%.

Comparative Analysis of Oxadiazole Derivatives

Compound	Substituents	Biological Activity	Key Feature
N-[(5-Phenyl)methyl]amine	Phenyl, isopropylamine	Antibacterial (MIC = 8 µg/mL)	Simple phenyl group, moderate toxicity
5-(4-Bromophenyl) derivative	Bromophenyl	Anticancer (IC₅₀ = 12 µM)	Bromine enhances lipophilicity
Target compound	4-Chlorophenyl	Hypothesized broad activity	Chlorine improves bioavailability